Cas no 478920-91-1 (Butanenitrile, 4-[(6-amino-2-methoxy-4-pyrimidinyl)oxy]-)

• Product Name: Butanenitrile, 4-[(6-amino-2-methoxy-4-pyrimidinyl)oxy]-
• CAS No: 478920-91-1
• MF: C₉H₁₂N₄O₂
• MW: 208.21718120575
• CID: 2828738
• PubChem ID: 11287240
• Update Time: 2025-04-21

Butanenitrile, 4-[(6-amino-2-methoxy-4-pyrimidinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• DTXSID00461233
• 4-((6-Amino-2-methoxypyrimidin-4-yl)oxy)butanenitrile
• 478920-91-1
• SCHEMBL7121368
• Butanenitrile, 4-[(6-amino-2-methoxy-4-pyrimidinyl)oxy]-

• Inchi： 1S/C9H12N4O2/c1-14-9-12-7(11)6-8(13-9)15-5-3-2-4-10/h6H,2-3,5H2,1H3,(H2,11,12,13)
• InChI Key： JGKLPNOTWLWDQP-UHFFFAOYSA-N
• SMILES： O(C1C=C(N)N=C(N=1)OC)CCCC#N

Computed Properties

• Exact Mass: 208.09602564Da
• Monoisotopic Mass: 208.09602564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 94.1Ų